Cas no 100981-05-3 (5-[bis(methylsulfanyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione)
![5-[bis(methylsulfanyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione structure](https://www.kuujia.com/scimg/cas/100981-05-3x500.png)
100981-05-3 structure
Product name:5-[bis(methylsulfanyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
5-[bis(methylsulfanyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 5-(Bis(methylthio)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione
- [BIS(METHYLSULFANYL)METHYLENE]-2,2-DIMETHYL-1,3-DIOXANE-4,6-DIONE
- 1,3-Dioxane-4,6-dione,5-[bis(methylthio)methylene]-2,2-dimethyl-
- 5-(Bis-methylsulfanyl-methylene)-2,2-dimethyl-[1,3]dioxane-4,6-dione
- 5-[bis(methylsulfanyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
- 5-[Bis(methylthio)methylene]-2,2-dimethyl-1,3-dioxane-4,6-dione
- {bis(methylthio)methylene}-2,2-dimethyl-4,6-dioxo-1,3-dioxane
- 5-[bis(methylsulfanyl)methylene]-2,2-dimethyl[1,3]dioxane-4,6-dione
- 5-[bis(methylsulfanyl)methylene]-2,2-dimethyl-1,3-dioxane-4,6-dione
- ACMC-20e9lt
- SureCN372136
- THIOKETAL
- BIS(METHYLTHIO)METHYLENE MELDRUMS ACID
- 5-[Bis(Methylsulfanyl)Methylene]-2,2-diMethyl-[1,3]dioxan-4,6-dione
- AMY36345
- 5-[bis(methylsulanyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
- AKOS005096871
- AF-615/31154051
- Meldrum's Acid Conjugate Acceptor
- 100981-05-3
- 6B-036
- EN300-9481525
- MFCD00107207
- F0729-0119
- CU-00000000271-1
- FT-0764546
- HMS1651B05
- OCIGQKNRHXFMQJ-UHFFFAOYSA-N
- 1,3-Dioxane-4,6-dione, 5-[bis(methylthio)methylene]-2,2-dimethyl-
- CHEBI:188697
- Z57147107
- CS-M2689
- AB01330351-02
- VU0494001-1
- NCGC00337029-01
- SCHEMBL372136
- DTXSID70365092
- 5-(bis(methylsulfanyl)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione
- DB-349800
- STK838965
-
- MDL： MFCD00107207
- Inchi： InChI=1S/C9H12O4S2/c1-9(2)12-6(10)5(7(11)13-9)8(14-3)15-4/h1-4H3
- InChI Key： OCIGQKNRHXFMQJ-UHFFFAOYSA-N
- SMILES： CC1(C)OC(=O)C(=C(SC)SC)C(=O)O1
Computed Properties
- Exact Mass: 248.01800
- Monoisotopic Mass: 248.018
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 103A^2
- XLogP3: 2.1
Experimental Properties
- PSA: 103.20000
- LogP: 1.76010
5-[bis(methylsulfanyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0729-0119-100mg |
5-[bis(methylsulfanyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione |
100981-05-3 | 90%+ | 100mg |
$248.0 | 2023-07-28 | |
| Life Chemicals | F0729-0119-4mg |
5-[bis(methylsulfanyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione |
100981-05-3 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F0729-0119-10mg |
5-[bis(methylsulfanyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione |
100981-05-3 | 90%+ | 10mg |
$79.0 | 2023-07-28 | |
| Life Chemicals | F0729-0119-25mg |
5-[bis(methylsulfanyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione |
100981-05-3 | 90%+ | 25mg |
$109.0 | 2023-07-28 | |
| Ambeed | A175306-250mg |
5-(Bis(methylthio)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione |
100981-05-3 | 95% | 250mg |
$345.0 | 2025-02-24 | |
| Ambeed | A175306-1g |
5-(Bis(methylthio)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione |
100981-05-3 | 95% | 1g |
$1033.0 | 2025-02-24 | |
| Enamine | EN300-9481525-0.5g |
5-[bis(methylsulfanyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione |
100981-05-3 | 95.0% | 0.5g |
$524.0 | 2025-02-19 | |
| Enamine | EN300-9481525-1.0g |
5-[bis(methylsulfanyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione |
100981-05-3 | 95.0% | 1.0g |
$671.0 | 2025-02-19 | |
| TRC | B485958-250mg |
5-[Bis(methylthio)methylene]-2,2-dimethyl-1,3-dioxane-4,6-dione |
100981-05-3 | 250mg |
$ 460.00 | 2023-04-18 | ||
| TRC | B485958-2.5g |
5-[Bis(methylthio)methylene]-2,2-dimethyl-1,3-dioxane-4,6-dione |
100981-05-3 | 2.5g |
$ 1510.00 | 2023-04-18 |
5-[bis(methylsulfanyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione Related Literature
-
Ying-Jin Wang,Chang-Qing Miao,Jing-Jing Xie,Ya-Ru Wei,Guang-Ming Ren New J. Chem., 2019,43, 15979-15982
-
Ken-ichi Inoue,Ryoji Kusaka,Shu-hei Urashima,Antonio Tsuneshige Phys. Chem. Chem. Phys., 2017,19, 10292-10300
-
Carr Hoi Yi Ho,Huanyang Cao,Yong Lu,Tsz-Ki Lau,Sin Hang Cheung,Ho-Wa Li,Hang Yin,Ka Lok Chiu,Lik-Kuen Ma,Yuanhang Cheng,Sai-Wing Tsang,Xinhui Lu,Shu Kong So,Beng S. Ong J. Mater. Chem. A, 2017,5, 23662-23670
-
Na Zhang,Zhe Li,Can Zhu,Hongjian Peng,Yingping Zou RSC Adv., 2021,11, 13571-13578
-
Kang Min Ok,Eun Ok Chi,P. Shiv Halasyamani Chem. Soc. Rev., 2006,35, 710-717
100981-05-3 (5-[bis(methylsulfanyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione) Related Products
- 252058-90-5(2-(3-Methylphenyl)sulfanyl-6-phenylnicotinonitrile)
- 2229011-71-4(methyl 5-1-(hydroxymethyl)cyclobutylfuran-2-carboxylate)
- 165108-03-2(5-(Trifluoromethyl)benzo[b]thiophen-3-amine)
- 1015634-55-5(2-{N-[(furan-2-yl)methyl]-6-chloropyridine-3-sulfonamido}-N-(4-phenoxyphenyl)acetamide)
- 946317-91-5(N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3,4-dimethylbenzamide)
- 2171662-45-4(4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-sulfamoylpropyl)carbamoylbutanoic acid)
- 2166984-66-1(3-(oxan-4-yl)piperidin-4-amine)
- 1211537-45-9(5-Fluoro-2-phenylnicotinaldehyde)
- 2227729-37-3(4-nitro-3-(1S)-2,2,2-trifluoro-1-hydroxyethylphenol)
- 1207031-05-7(methyl 6-chloro-4-[(4-ethoxyphenyl)amino]quinoline-2-carboxylate)
Recommended suppliers
atkchemica
(CAS:100981-05-3)5-[bis(methylsulfanyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
Purity:95%+
Quantity:1g/5g/10g/100g
Price ($):Inquiry
Amadis Chemical Company Limited
(CAS:100981-05-3)5-[bis(methylsulfanyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
Purity:99%/99%
Quantity:250mg/1g
Price ($):310.0/930.0